2-(((5-Methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazolin-4-ol

• IUPAC Name: 2-[[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-5,6,7,8-tetrahydro-3H-quinazolin-4-one
• InChI: InChI=1S/C20H21N3O2S/c1-12-7-3-4-8-14(12)19-21-17(13(2)25-19)11-26-20-22-16-10-6-5-9-15(16)18(24)23-20/h3-4,7-8H,5-6,9-11H2,1-2H3,(H,22,23,24)
• InChI Key: CXOSMPBGBYLAOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)C)CSC3=NC4=C(CCCC4)C(=O)N3
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

2-(((5-Methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazolin-4-ol is a useful research compound. Its molecular formula is C20H21N3O2S and its molecular weight is 367.47. The purity is usually 95%.
BenchChem offers high-quality 2-(((5-Methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazolin-4-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(((5-Methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazolin-4-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '2-(((5-Methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazolin-4-ol' involves the synthesis of two key intermediates, which are then combined to form the final product. The first intermediate is 5-methyl-2-(o-tolyl)oxazole-4-carbaldehyde, which is then converted to the second intermediate, 2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazoline. This intermediate is then oxidized to form the final product, 2-(((5-Methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazolin-4-ol.

Starting Materials
2-Amino-4-methylquinazoline, 2-(o-Tolyl)acetonitrile, Sodium borohydride, Methanol, Acetic acid, Thionyl chloride, Sodium hydroxide, Chloroacetic acid, Sodium methoxide, Methyl iodide, Sodium bicarbonate, Hydrogen peroxide, Sodium chloride, Wate

Reaction
Step 1: Synthesis of 5-methyl-2-(o-tolyl)oxazole-4-carbaldehyde, 2-(o-Tolyl)acetonitrile is reacted with thionyl chloride to form 2-(o-Tolyl)acetyl chloride., The resulting product is then reacted with sodium borohydride in methanol to form 2-(o-Tolyl)ethylamine., 2-(o-Tolyl)ethylamine is then reacted with chloroacetic acid in the presence of sodium hydroxide to form 2-(o-Tolyl)ethylglycine., The resulting product is then heated with thionyl chloride to form 5-methyl-2-(o-tolyl)oxazole-4-carbaldehyde., Step 2: Synthesis of 2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazoline, 2-Amino-4-methylquinazoline is reacted with 5-methyl-2-(o-tolyl)oxazole-4-carbaldehyde in the presence of sodium methoxide to form 2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazoline., Step 3: Synthesis of 2-(((5-Methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazolin-4-ol, 2-(((5-methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazoline is oxidized with hydrogen peroxide in the presence of acetic acid and sodium chloride to form 2-(((5-Methyl-2-(o-tolyl)oxazol-4-yl)methyl)thio)-5,6,7,8-tetrahydroquinazolin-4-ol.